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Compound of Interest

Compound Name: Benzo[ghi]fluoranthene

Cat. No.: B049607 Get Quote

Application of Benzo[ghi]fluoranthene as a
Tracer for Automotive Emissions
Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
Benzo[ghi]fluoranthene is a polycyclic aromatic hydrocarbon (PAH) commonly found in the

environment as a byproduct of incomplete combustion.[1] Due to its specific emission profile

from vehicular exhausts and its relative stability in the atmosphere, Benzo[ghi]fluoranthene
serves as a valuable molecular marker for tracing automotive emissions. These application

notes provide detailed protocols and data for utilizing Benzo[ghi]fluoranthene in the source

apportionment of traffic-related air pollution.

Physicochemical Properties
Understanding the physical and chemical characteristics of Benzo[ghi]fluoranthene is crucial

for its application as a tracer. Its properties influence its environmental fate and transport, as

well as the methodologies for its sampling and analysis.
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Property Value Reference

Molecular Formula C₁₈H₁₀ [2]

Molecular Weight 226.27 g/mol [2]

Appearance Yellow, odorless solid [2]

Melting Point 149 °C [2]

Boiling Point Not available

Vapor Pressure 1.9 x 10⁻⁷ mm Hg at 25 °C [2]

Water Solubility Insoluble [2]

Log Kow 6.06 [2]

Quantitative Data: Emission Factors
The emission factor of a pollutant is a representative value that attempts to relate the quantity

of a pollutant released to the atmosphere with an activity associated with the release of that

pollutant. For Benzo[ghi]fluoranthene, emission factors are typically expressed in micrograms

per kilometer traveled (µg/km).

Vehicle Type
Emission Factor
(µg/km)

Phase Reference

Gasoline (Catalyst-

equipped)
0.276 Gas [2]

0.063 Particle [2]

Gasoline (Non-

catalyst-equipped)
10.7 Gas [2]

46.8 Particle [2]
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Benzo[ghi]fluoranthene, along with other high molecular weight PAHs like Indeno[1,2,3-

cd]pyrene and Benzo(k)fluoranthene, is a reliable tracer for automotive emissions, particularly

in urban environments where traffic is a dominant source of pollution.[3][4] The rationale for its

use is based on its relatively high abundance in vehicle exhaust compared to other sources

and its stability in the atmosphere, which allows for transport from source to receptor without

significant chemical transformation.

A study conducted in Rio de Janeiro demonstrated that using Benzo(k)fluoranthene,

Benzo(ghi)perylene, and Indeno(1,2,3-cd)pyrene as tracers, the vehicular fleet contributed to

21% of the atmospheric Total Suspended Particulate (TSP) matter.[3][4]

Experimental Protocols
The following are detailed protocols for the sampling and analysis of Benzo[ghi]fluoranthene
in ambient air.

Protocol 1: Sampling of Airborne Particulate Matter
This protocol outlines the collection of airborne particulate matter for subsequent PAH analysis.

Objective: To collect total suspended particulate (TSP) or PM₂.₅/PM₁₀ samples on a suitable

filter medium.

Materials:

High-volume or low-volume air sampler

Quartz fiber filters

Aluminum foil

Forceps

Sample storage containers

Procedure:

Filter Preparation:
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1. Visually inspect quartz fiber filters for any defects.

2. Pre-bake the filters in a muffle furnace at a temperature sufficient to remove any organic

contaminants (e.g., 550 °C for several hours).

3. Allow the filters to cool in a desiccator to prevent moisture absorption.

4. Weigh the conditioned filters before and after sampling to determine the total mass of

collected particulate matter.

Sample Collection:

1. Load a pre-baked and pre-weighed filter into the filter holder of the air sampler using clean

forceps.

2. Position the sampler at the desired sampling location, ensuring unobstructed airflow.

3. Record the initial flow rate and start the sampler.

4. Sample a known volume of air, typically over a 24-hour period, to collect a sufficient mass

of particulate matter for analysis.[5]

5. Record the final flow rate and stop the sampler.

Sample Handling and Storage:

1. Carefully remove the filter from the holder using forceps.

2. Fold the filter in half with the exposed side inward.

3. Wrap the folded filter in aluminum foil to protect it from light and contamination.

4. Place the wrapped filter in a labeled sample container and store it at a low temperature

(e.g., -20 °C) until extraction and analysis.

Protocol 2: Sample Extraction
This protocol describes the extraction of PAHs from the collected filter samples.
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Objective: To efficiently extract Benzo[ghi]fluoranthene and other PAHs from the quartz fiber

filter into an organic solvent.

Materials:

Soxhlet extraction apparatus

Ultrasonic bath

Round-bottom flasks

Condensers

Heating mantles

Dichloromethane (DCM), HPLC grade or equivalent

Nitrogen evaporation system

Glass vials

Procedure (Soxhlet Extraction):[5]

Cut the sampled filter into small pieces and place them into a Soxhlet extraction thimble.

Add an appropriate volume of dichloromethane to a round-bottom flask.

Assemble the Soxhlet apparatus with the flask, extractor, and condenser.

Heat the solvent to its boiling point and allow the extraction to proceed for a sufficient

duration (e.g., 18-24 hours) to ensure complete extraction of the PAHs.

After extraction, allow the apparatus to cool.

Concentrate the extract to a small volume (e.g., 1-2 mL) using a rotary evaporator or a

gentle stream of nitrogen.

Transfer the concentrated extract to a clean, labeled vial for storage until analysis.
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Procedure (Ultrasonic Extraction):[6]

Place the filter sample in a beaker or flask.

Add a measured volume of dichloromethane.

Place the vessel in an ultrasonic bath and sonicate for a specified period (e.g., 30 minutes).

[6]

Decant the solvent into a clean flask.

Repeat the sonication with fresh solvent two more times, combining the extracts.

Concentrate the combined extracts as described in the Soxhlet procedure.

Protocol 3: Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)
This protocol details the instrumental analysis of the extracted samples for the quantification of

Benzo[ghi]fluoranthene.

Objective: To separate, identify, and quantify Benzo[ghi]fluoranthene in the sample extract.

Instrumentation and Conditions:

Gas Chromatograph: Equipped with a capillary column suitable for PAH analysis (e.g., 5%

phenyl-methylpolysiloxane).

Mass Spectrometer: Capable of electron ionization (EI) and selected ion monitoring (SIM) or

full-scan acquisition.

Injector: Split/splitless injector.

Carrier Gas: Helium at a constant flow rate.

Oven Temperature Program: A programmed temperature ramp to achieve separation of

PAHs (e.g., initial temperature of 60-80 °C, ramp to 300-320 °C).
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Injector Temperature: 280-300 °C.

Ion Source Temperature: 200-230 °C.

MS Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. The

characteristic ions for Benzo[ghi]fluoranthene (m/z 226) should be monitored.

Procedure:

Calibration: Prepare a series of calibration standards of Benzo[ghi]fluoranthene in

dichloromethane covering the expected concentration range in the samples. Analyze the

standards to generate a calibration curve.

Sample Analysis: Inject a known volume (e.g., 1 µL) of the concentrated sample extract into

the GC-MS.

Data Acquisition: Acquire data in SIM mode, monitoring the characteristic ions of

Benzo[ghi]fluoranthene.

Quantification: Identify the Benzo[ghi]fluoranthene peak in the chromatogram based on its

retention time and the presence of the target ion. Quantify the concentration using the

calibration curve.

Protocol 4: Analysis by High-Performance Liquid
Chromatography with Fluorescence Detection (HPLC-
FLD)
This protocol provides an alternative method for the analysis of Benzo[ghi]fluoranthene,

which is particularly useful for its high sensitivity.

Objective: To separate, identify, and quantify Benzo[ghi]fluoranthene using HPLC with a

fluorescence detector.

Instrumentation and Conditions:

HPLC System: With a gradient pump, autosampler, and column oven.
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Column: A C18 column specifically designed for PAH analysis.

Mobile Phase: A gradient of acetonitrile and water is typically used.

Fluorescence Detector: Set to the optimal excitation and emission wavelengths for

Benzo[ghi]fluoranthene (e.g., Excitation: 298 nm, Emission: 410 nm).

Flow Rate: Typically 1.0-1.5 mL/min.

Column Temperature: Maintained at a constant temperature (e.g., 30 °C).

Procedure:

Calibration: Prepare a series of calibration standards of Benzo[ghi]fluoranthene in

acetonitrile. Analyze the standards to generate a calibration curve.

Sample Analysis: Inject a known volume of the sample extract (which may need to be

solvent-exchanged to acetonitrile) into the HPLC system.

Data Acquisition: Monitor the fluorescence signal at the specified wavelengths.

Quantification: Identify the Benzo[ghi]fluoranthene peak based on its retention time and

quantify its concentration using the calibration curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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